Cas no 81974-88-1 (2-[(4-bromophenyl)methyl]-1,4-dimethoxybenzene)

2-[(4-bromophenyl)methyl]-1,4-dimethoxybenzene structure
81974-88-1 structure
Product Name:2-[(4-bromophenyl)methyl]-1,4-dimethoxybenzene
CAS No:81974-88-1
MF:C15H15BrO2
MW:307.182403802872
CID:1805123
PubChem ID:258456
Update Time:2025-04-21

2-[(4-bromophenyl)methyl]-1,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-bromophenyl)methyl]-1,4-dimethoxybenzene
    • NSC87371
    • NCIOpen2_009424
    • 2,5-dimethoxy-1-(4'-bromobenzyl)benzene
    • AG-J-62250
    • CTK5E9265
    • AC1L5YZP
    • 2-(4'-bromobenzyl)-1,4-dimethoxybenzene
    • 2-(4-bromobenzyl)-1,4-dimethoxybenzene
    • NSC-87371
    • DTXSID20293139
    • 2,5-dimethoxy-1-(4 -bromobenzyl)benzene
    • 81974-88-1
    • Inchi: 1S/C15H15BrO2/c1-17-14-7-8-15(18-2)12(10-14)9-11-3-5-13(16)6-4-11/h3-8,10H,9H2,1-2H3
    • InChI Key: KQUHVUVSPKVZLP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC1C=C(C=CC=1OC)OC

Computed Properties

  • Exact Mass: 306.02554g/mol
  • Monoisotopic Mass: 306.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 18.5Ų
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